Cas no 51390-68-2 (5-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)-6,6-dimethyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-6-ium)

• Product Name: 5-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)-6,6-dimethyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-6-ium
• CAS No: 51390-68-2
• MF: C₂₂H₂₄INO₆
• MW: 525.333539009094
• CID: 884336
• PubChem ID: 13170604
• Update Time: 2025-04-19

5-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)-6,6-dimethyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-6-ium Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)-6,6-dimethyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-6-ium
• 3-(6,6-dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl)-6,7-dimethoxy-3H-2-benzofuran-1-one,iodide
• 3-(6,6-dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl)-6,7-dimethoxy-3H-2-benzofuran-1-one
• AGN-PC-00L9JS
• NSC279530
• NSC-279530

• Inchi： 1S/C22H24NO6.HI/c1-23(2)8-7-12-9-16-17(28-11-27-16)10-14(12)19(23)20-13-5-6-15(25-3)21(26-4)18(13)22(24)29-20;/h5-6,9-10,19-20H,7-8,11H2,1-4H3;1H/q+1;/p-1
• InChI Key： XETKHFUXONCROH-UHFFFAOYSA-M
• SMILES： [I-].O1C(C2C(=C(C=CC=2C1C1C2C=C3C(=CC=2CC[N+]1(C)C)OCO3)OC)OC)=O

Computed Properties

• Exact Mass: 398.16042
• Monoisotopic Mass: 525.06484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 641
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.22
• LogP: -0.01940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines Phthalide isoquinolines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines